![molecular formula C17H17N3O2 B7499752 1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one](/img/structure/B7499752.png)
1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one
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Overview
Description
1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quinoxaline derivative that has been synthesized using various methods and has been shown to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one is not fully understood. However, studies have suggested that it may exert its effects by modulating various signaling pathways and enzymes involved in inflammation, oxidative stress, and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. It also exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, it has been shown to have anticancer properties by inducing apoptosis and inhibiting cancer cell proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one in lab experiments include its ability to modulate various signaling pathways and enzymes involved in inflammation, oxidative stress, and cancer development. It is also relatively easy to synthesize and has been shown to exhibit low toxicity. However, its limitations include its limited solubility in water and its potential to interact with other compounds in complex biological systems, which may affect its activity and specificity.
Future Directions
There are several future directions for research on 1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one. Some possible areas of research include:
1. Studying its potential use as a fluorescent probe for detecting DNA damage in live cells.
2. Investigating its effects on other signaling pathways and enzymes involved in disease development, such as the PI3K/Akt/mTOR pathway.
3. Developing more efficient synthesis methods for this compound to improve its yield and purity.
4. Studying its potential use in combination with other compounds for synergistic effects in cancer treatment.
Conclusion:
In conclusion, this compound is a quinoxaline derivative that has been extensively studied for its potential applications in scientific research. It exhibits a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. Its mechanism of action is not fully understood, but it may exert its effects by modulating various signaling pathways and enzymes involved in disease development. While it has several advantages for use in lab experiments, it also has limitations that need to be considered. There are several future directions for research on this compound, which may lead to new insights into its potential applications in disease treatment and prevention.
Synthesis Methods
The synthesis of 1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one has been achieved using several methods. One of the most common methods involves the reaction of 2-aminobenzophenone with 3-acetyl-1,1,5-trimethylcyclohexane in the presence of a catalyst. The resulting product is then treated with phosphorus oxychloride to yield the desired compound.
Scientific Research Applications
1-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one has been studied extensively for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for detecting DNA damage.
Properties
IUPAC Name |
1-[2-oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethyl]quinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2/c1-11-8-13(12(2)19(11)3)16(21)10-20-15-7-5-4-6-14(15)18-9-17(20)22/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JARLXBBCOYXPPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C)C)C(=O)CN2C3=CC=CC=C3N=CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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